Tert-butyl 2,5-dimethyl-4-oxopiperidine-1-carboxylate
Overview
Description
“Tert-butyl 2,2-dimethyl-4-oxopiperidine-1-carboxylate” is a chemical compound with the molecular formula C12H21NO3 . It has a molecular weight of 227.3 g/mol . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-6-9(14)8-12(13,4)5/h6-8H2,1-5H3 . The compound has a complexity of 302 .
Physical And Chemical Properties Analysis
The compound has a topological polar surface area of 46.6 Ų . It has a rotatable bond count of 2 . The exact mass and monoisotopic mass of the compound are 227.15214353 g/mol .
Scientific Research Applications
Synthesis of Piperidine Derivatives
Tert-butyl 2,5-dimethyl-4-oxopiperidine-1-carboxylate is involved in the stereoselective synthesis of piperidine derivatives, particularly in creating cis-isomers of N-Boc piperidine derivatives fused with oxygen heterocycles. These derivatives are synthesized by treating tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone with various reagents, leading to stereochemically homogeneous N-unsubstituted fused bicyclic systems (Moskalenko et al., 2014).
Preparation of Diverse Piperidine Derivatives
The compound plays a role in the reaction with different alkylating agents to produce tert-butyl 3-alkenyl-4-oxopiperidine-1-carboxylates. These compounds are promising synthons for the preparation of various piperidine derivatives, indicating its utility in diverse organic synthesis (Moskalenko et al., 2014).
Synthesis of Substituted Piperidine Carboxylates
This chemical is used to synthesize tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates. These cis isomers are obtained through reactions with various reagents, followed by hydrolysis and alkaline treatment, providing trans isomers. This showcases its role in creating structurally complex and stereochemically specific compounds (Boev et al., 2015).
Role in Synthesis of Jak3 Inhibitor Intermediate
Tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, closely related to the requested compound, serves as an intermediate in synthesizing a novel protein tyrosine kinase Jak3 inhibitor. Its synthesis involves multiple steps, demonstrating its importance in the development of pharmaceutical compounds (Chen Xin-zhi, 2011).
Molecular Structure Studies
The compound also appears in molecular structure studies, where its derivatives exhibit interesting crystal structures and molecular interactions, contributing to the understanding of molecular geometry and bonding (Didierjean et al., 2004).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 2,5-dimethyl-4-oxopiperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO3/c1-8-7-13(9(2)6-10(8)14)11(15)16-12(3,4)5/h8-9H,6-7H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFMMHVFSLJYZKE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)C(CN1C(=O)OC(C)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1204654-37-4 | |
Record name | tert-butyl 2,5-dimethyl-4-oxopiperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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